Cas no 772-38-3 (4-(Tert-butyl)phenylacetylene)

• Product Name: 4-(Tert-butyl)phenylacetylene
• CAS No: 772-38-3
• MF: C₁₂H₁₄
• MW: 158.239563465118
• MDL: MFCD00190197
• CID: 83060
• PubChem ID: 24881424
• Update Time: 2025-07-23

4-(Tert-butyl)phenylacetylene Chemical and Physical Properties

Names and Identifiers

• 4-tert-Butylphenylacetylene
• 1-tert-butyl-4-ethynylbenzene
• 4-(TERT-BUTYL)PHENYLACETYLENE
• C12H14
• p-t-Butylphenylacetylene
• 1-(tert-butyl)-4-ethynylbenzene
• 1-(1,1-Dimethylethyl)-4-ethynylbenzene
• Benzene, 1-(1,1-dimethylethyl)-4-ethynyl-
• 4-t-butylphenylacetylene
• 4-tert-butylphenyl ethyne
• 4-tert.butylphenylacetylen
• (4-tert-butyl)phenylethyne
• 4-tert-butylphenyl acetylene
• (4-tert-butyl) phenylethyne
• 4-(tert-butyl)-phenylacetylene
• 1-ter
• CS-0092320
• AB90090
• ZSYQVVKVKBVHIL-UHFFFAOYSA-N
• 1-Ethynyl-4-(2-methyl-2-propanyl)benzene
• A19161
• 772-38-3
• PD195190
• SY061552
• FT-0632931
• 1-tert-butyl-4-ethynyl-benzene
• 4-tert-Butylphenylacetylene, 96%
• 1-ethynyl-4-(tert-butyl)benzene
• DTXSID80373825
• PS-8806
• AKOS009461311
• EN300-736638
• AC9355
• MFCD00190197
• doi:10.14272/ZSYQVVKVKBVHIL-UHFFFAOYSA-N.1
• DTXCID80324857
• XH1102
• DB-003981
• 4-(Tert-butyl)phenylacetylene

• MDL： MFCD00190197
• Inchi： 1S/C12H14/c1-5-10-6-8-11(9-7-10)12(2,3)4/h1,6-9H,2-4H3
• InChI Key： ZSYQVVKVKBVHIL-UHFFFAOYSA-N
• SMILES： C(C)(C)(C)C1C=CC(C#C)=CC=1

Computed Properties

• Exact Mass: 158.11000
• Monoisotopic Mass: 158.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.8

Experimental Properties

• Color/Form: Not determined
• Density: 0.877 g/mL at 25 °C(lit.)
• Melting Point: Not available
• Boiling Point: 70 °C/2 mmHg(lit.)
• Flash Point: Fahrenheit: 179.6 ° f < br / > Celsius: 82 ° C < br / >
• Refractive Index: 1.528-1.53
• Water Partition Coefficient: Difficult to mix with water.
• PSA: 0.00000
• LogP: 2.96540
• Solubility: Not determined
• Vapor Pressure: 0.3±0.2 mmHg at 25°C

4-(Tert-butyl)phenylacetylene Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319-H410
• Warning Statement： P273-P305+P351+P338-P501
• Hazardous Material transportation number：UN 3082 9/PG 3
• WGK Germany：3
• Hazard Category Code： 50/53
• Safety Instruction： S36/37-S60-S61
• Hazardous Material Identification：
• HazardClass：9
• Risk Phrases：R50/53
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)